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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the in vivo administration
of DNL343, a central nervous system (CNS) penetrant small molecule activator of the
eukaryotic initiation factor 2B (elF2B), in mouse models of neurodegeneration. DNL343 is an
investigational compound that works by inhibiting the Integrated Stress Response (ISR), a
cellular pathway implicated in various neurodegenerative diseases.[1][2][3][4]

Mechanism of Action

DNL343 is designed to activate elF2B, a key regulator of the ISR.[5] In conditions of cellular
stress, the ISR is activated, leading to a reduction in protein synthesis and the formation of
stress granules, which can contain pathological protein aggregates like TDP-43.[5][6] By
activating elF2B, DNL343 aims to restore normal protein synthesis, dissolve stress granules,
and ultimately enhance neuronal survival.[5][6]

Below is a diagram illustrating the signaling pathway of the Integrated Stress Response and
the mechanism of action of DNL343.
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DNL343 Mechanism of Action in the Integrated Stress Response Pathway.
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Quantitative Data Summary

The following tables summarize the dosing parameters for DNL343 in various mouse models
based on preclinical studies.

Table 1: Acute Dosing in Wild-Type and Optic Nerve Crush (ONC) Model Mice

Optic Nerve Crush (ONC)

Parameter Wild-Type Mice
Model

Dose 62.5 ma/kg[1][2][7] >3 mg/kg[1]
Route of Administration Oral Gavage[1][2][7] Oral Gavage[2]
Frequency Single dose[1][2][7] Once daily[8]
Duration N/A 2 or 14 days post-injury[2]
Vehicle Not specified Not specified

Unbound concentrations in

o brain similar to plasma, Dose-dependent normalization

Pharmacokinetic Readout ] )

supporting high CNS of the ISR pathway.[1]

penetrance.[1][2][7]

Protection against Retinal

Pharmacodynamic Readout N/A )
Ganglion Cell (RGC) loss.[1]

Table 2: Chronic Dosing in Wild-Type and elF2B Loss-of-Function (LOF) Model Mice
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elF2B Loss-of-Function

Parameter Wild-Type Mice
(LOF) Mutant
) 30-100 mg/kg in chow
50, 150, or 500 mg/kg in )
Dose (equivalentto 0.3, 1, 3, or 10

chow([2][7]

mg/kg oral gavage)[8]

Route of Administration

In-food formulation[1][2][7]

In-food formulation[1][8]

Frequency Continuous Continuous
) Prophylactic: 13 weeks;
Duration 37 days[2][7] ]
Therapeutic: 4 to 20 weeks|[8]
Vehicle Standard mouse chow Standard mouse chow[1]

Pharmacokinetic Readout

Dose-dependent increases in
plasma and brain exposure;
steady-state achieved by day
2.[7]

Stable and dose-dependent
plasma exposure from weeks
2-12.[2]

Pharmacodynamic Readout

N/A

Dose-dependent reduction of
ISR transcript markers in the
brain; prevention of motor
dysfunction; reversal of plasma
biomarkers of
neuroinflammation and
neurodegeneration; prevention

of premature mortality.[1][2][3]
[4][8]

Experimental Protocols

The following are detailed methodologies for key experiments involving DNL343 administration

in mouse models.

Protocol 1: Acute Dosing via Oral Gavage in Wild-Type

Mice for Pharmacokinetic Analysis

Objective: To assess the CNS penetration of DNL343 after a single oral dose.
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Materials:

DNL343

Vehicle (e.g., 20% Captisol®)

Wild-type mice (e.g., C57BL/6J)

Oral gavage needles

Standard laboratory equipment for plasma and brain tissue collection

Procedure:

Prepare a formulation of DNL343 at the desired concentration in the selected vehicle.

o Administer a single dose of DNL343 at 62.5 mg/kg to wild-type mice via oral gavage.[1][2][7]
e At a predetermined time point post-dosing (e.g., 7 hours), euthanize the mice.[2][7]

o Collect blood via cardiac puncture into EDTA-coated tubes.

o Centrifuge the blood to separate plasma and store at -80°C until analysis.

» Perfuse the mice with ice-cold saline.

» Dissect the brain and snap-freeze in liquid nitrogen, then store at -80°C.

e Analyze the unbound concentrations of DNL343 in both plasma and brain tissue using an
appropriate bioanalytical method (e.g., LC-MS/MS).

Protocol 2: Chronic Dosing via In-Food Formulation in
the elF2B LOF Mouse Model

Objective: To evaluate the long-term efficacy of DNL343 in a genetically defined mouse model
of neurodegeneration.

Materials:
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DNL343

Powdered standard mouse chow

elF2B loss-of-function (LOF) mutant mice and wild-type littermates

Metabolic cages (optional, for food intake monitoring)
Procedure:

o Prepare DNL343-formulated chow at concentrations of 30-100 mg/kg.[1] This can be
achieved by mixing the appropriate amount of DNL343 with powdered chow and then re-
pelleting.

e House 10- to 17-week-old elF2B LOF mice and their wild-type littermates in groups balanced
for age, sex, and body weight.[1]

e Provide the DNL343-formulated chow or base chow (vehicle control) ad libitum.
e Monitor food consumption and body weight weekly.[1]

o Collect plasma samples at baseline and then bi-weekly (e.g., 2 hours after the onset of the
light period) to monitor DNL343 exposure.[1]

o Conduct behavioral assessments (e.g., motor function tests) at regular intervals throughout
the study.

o At the end of the study (e.g., 13 weeks for prophylactic studies), euthanize the mice and
collect brain tissue and plasma for biomarker analysis (e.g., ISR transcript markers,
neuroinflammation markers like GFAP).[1]

Below is a diagram outlining the experimental workflow for a chronic dosing study.
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Study Setup
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Experimental workflow for chronic DNL343 dosing in mice.
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Concluding Remarks

The provided protocols and data offer a comprehensive guide for researchers planning in vivo
studies with DNL343 in mouse models. The high CNS penetrance and dose-dependent
efficacy in relevant disease models underscore its potential as a therapeutic agent for
neurodegenerative disorders characterized by ISR hyperactivation. Adherence to these
detailed methodologies will facilitate the generation of robust and reproducible data,
contributing to a deeper understanding of DNL343's therapeutic effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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mouse-models-application-notes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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